![molecular formula C14H8ClF3N4S B2487346 4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide CAS No. 338759-01-6](/img/structure/B2487346.png)
4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide
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Description
4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide (CTPPS) is a novel compound with a wide range of applications in organic synthesis and scientific research. It is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals, and has been extensively studied for its potential use in medical research. CTPPS is a versatile compound with unique properties, including low toxicity and high reactivity, making it an attractive option for use in a variety of laboratory experiments.
Scientific Research Applications
Antioxidant Properties
A study reported the synthesis and characterization of new derivatives including 3-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole derivatives. These compounds were assessed for their antioxidant and antiradical activities, showcasing their potential in biochemical applications (Bekircan et al., 2008).
Crystal Structure Analysis
Another study explored the crystal structure of a closely related compound, 2-(3'-Bromoanilino)-5-[5'-amino-1'-(4''-chlorophenyl)-1',2',3'-triazol-4'-yl]-1,3,4-thiodiazole. This research offers insights into the structural characteristics of such compounds, which can be vital for understanding their chemical behavior and interactions (Zhang, Dong, & Zhu, 1996).
Reactivity in Multi-Component Reactions
Research focused on the reactivity of 1-(4-chlorophenyl)-3,5-diamino-1,2,4-triazole in multi-component reactions, leading to the formation of unique derivatives. Such studies are crucial in medicinal chemistry and material science for developing new compounds with specific properties (Sakhno et al., 2011).
Synthesis of Antifungal Agents
A study on the synthesis of methanesulfonates of α-(4-chlorophenyl)-α-[1-(2-chlorophenyl)emenyl]-1H-1,2,4-triazole-1-ethanol highlights the relevance of such compounds in developing antifungal agents. This exemplifies the application in pharmaceutical chemistry (PestiJaan et al., 1998).
Structural Characterization
Research on the synthesis and structural characterization of isostructural compounds, including 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole, contributes to the understanding of molecular structure and properties. Such studies are fundamental in materials science and molecular engineering (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Spectroscopic and Structural Studies
Another research focused on the spectroscopic and structural studies of 4-Amino-3-(ethyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole and its derivatives. These studies play a significant role in understanding the electronic structure and reactivity of such compounds (Şahin et al., 2014).
Lipase and α-Glucosidase Inhibition
A study reported the synthesis of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide and their activity as lipase and α-glucosidase inhibitors, demonstrating the potential in therapeutic applications (Bekircan, Ülker, & Menteşe, 2015).
Antibacterial and Surface Activity
Research into the antibacterial and surface activity of 1,2,4-triazole derivatives, such as sodium 1-(4-amino-5-mercapto-4 H -[1,2,4] triazol-3-yl) and heptadecane-1-sulfonate, underscores their potential in antimicrobial applications (El-Sayed, 2006).
Properties
IUPAC Name |
3-(4-chlorophenyl)sulfanyl-2-(1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3N4S/c15-9-1-3-10(4-2-9)23-11-5-8(14(16,17)18)6-19-12(11)13-20-7-21-22-13/h1-7H,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRNADIDQQGWZHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SC2=C(N=CC(=C2)C(F)(F)F)C3=NC=NN3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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